Cas no 2137681-55-9 (2-Methyl-5-(pyridazin-3-yl)-3-(trifluoromethyl)aniline)

• Product Name: 2-Methyl-5-(pyridazin-3-yl)-3-(trifluoromethyl)aniline
• CAS No: 2137681-55-9
• MF: C₁₂H₁₀F₃N₃
• MW: 253.22311258316
• CID: 6246030
• PubChem ID: 165898719
• Update Time: 2025-10-16

2-Methyl-5-(pyridazin-3-yl)-3-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

• 2-methyl-5-(pyridazin-3-yl)-3-(trifluoromethyl)aniline
• EN300-741197
• 2137681-55-9
• 2-Methyl-5-(pyridazin-3-yl)-3-(trifluoromethyl)aniline

• Inchi： 1S/C12H10F3N3/c1-7-9(12(13,14)15)5-8(6-10(7)16)11-3-2-4-17-18-11/h2-6H,16H2,1H3
• InChI Key： SVMKVFHJWWPKSX-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C2=CC=CN=N2)C=C(C=1C)N)(F)F

Computed Properties

• Exact Mass: 253.08268182g/mol
• Monoisotopic Mass: 253.08268182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 51.8Ų

Additional information on 2-Methyl-5-(pyridazin-3-yl)-3-(trifluoromethyl)aniline

Introduction to 2-Methyl-5-(pyridazin-3-yl)-3-(trifluoromethyl)aniline (CAS No. 2137681-55-9)

2-Methyl-5-(pyridazin-3-yl)-3-(trifluoromethyl)aniline (CAS No. 2137681-55-9) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural properties and potential biological activities. This compound belongs to the class of anilines, which are widely studied for their pharmacological significance. The presence of a pyridazine moiety and a trifluoromethyl group in its molecular structure imparts distinct chemical and electronic characteristics, making it a promising candidate for further investigation.

The molecular formula of 2-Methyl-5-(pyridazin-3-yl)-3-(trifluoromethyl)aniline is C₁₀H₉N₂F₃, reflecting its composition of carbon, hydrogen, nitrogen, and fluorine atoms. The compound’s structure consists of a benzene ring substituted with a methyl group at the 2-position, a pyridazine ring at the 5-position, and a trifluoromethyl group at the 3-position. This arrangement contributes to its reactivity and potential interactions with biological targets.

In recent years, there has been growing interest in the development of novel compounds that incorporate fluorine atoms due to their ability to enhance metabolic stability, binding affinity, and overall pharmacological efficacy. The trifluoromethyl group in 2-Methyl-5-(pyridazin-3-yl)-3-(trifluoromethyl)aniline is particularly noteworthy, as it is known to improve the bioavailability and duration of action of many drug molecules. This feature has made it a valuable scaffold for medicinal chemists seeking to design new therapeutic agents.

The pyridazine ring is another key structural element that influences the chemical behavior of this compound. Pyridazines are heterocyclic aromatic compounds that often serve as pharmacophores in various bioactive molecules. Their presence in 2-Methyl-5-(pyridazin-3-yl)-3-(trifluoromethyl)aniline suggests potential interactions with biological receptors or enzymes, which could be exploited for therapeutic purposes. For instance, pyridazine derivatives have been reported to exhibit antimicrobial, antiviral, and anti-inflammatory properties.

Recent studies have focused on exploring the biological activity of 2-Methyl-5-(pyridazin-3-yl)-3-(trifluoromethyl)aniline and related analogs. One notable area of research has been its potential as an intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is associated with various diseases, including cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to develop novel anticancer therapies.

In addition to its potential applications in oncology, 2-Methyl-5-(pyridazin-3-yl)-3-(trifluoromethyl)aniline has also been investigated for its antimicrobial properties. The combination of the pyridazine and trifluoromethyl groups may contribute to its ability to disrupt bacterial cell membranes or inhibit essential metabolic pathways. This makes it a promising candidate for developing new antibiotics to combat drug-resistant bacteria.

The synthesis of 2-Methyl-5-(pyridazin-3-yl)-3-(trifluoromethyl)aniline involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group modifications. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to introduce the desired substituents efficiently.

The physicochemical properties of 2-Methyl-5-(pyridazin-3-yl)-3-(trifluoromethyl)aniline, such as solubility, melting point, and stability, are critical factors that influence its suitability for further development. These properties can be modulated by slight structural modifications to enhance drug-like characteristics. For example, optimizing solubility can improve oral bioavailability, while enhancing stability can extend the shelf life of the compound.

Computational modeling and molecular docking studies have played a significant role in understanding the interactions between 2-Methyl-5-(pyridazin-3-yl)-3-(trifluoromethyl)aniline and biological targets. These methods allow researchers to predict binding affinities and identify potential lead compounds for further optimization. By leveraging computational tools, scientists can accelerate the drug discovery process and reduce experimental costs.

The safety profile of any new compound is paramount before it can be considered for clinical use. Preliminary toxicology studies on 2-Methyl-5-(pyridazin-3-yl)-3-(trifluoromethyl)aniline have been conducted to assess its potential hazards. These studies include acute toxicity tests and evaluation of chronic effects at various exposure levels. The results provide valuable insights into the compound’s safety margins and inform decisions about further development.

In conclusion, 2-Methyl-5-(pyridazin-3-y l)-3-(trifluorometh yl)anil ine (CAS No . 2137681 -55 -9) represents an intriguing molecule with potential applications in pharmaceuticals and agrochemicals . Its unique structural features , coupled with recent advancements in synthetic chemistry and computational biology , make it a compelling subject for further research . As scientists continue to explore its biological activities , this compound holds promise for contributing to the development of new treatments for various diseases .